Cas no 2150335-14-9 (tert-butyl N-[2-hydroxy-2-(3-methoxypyridin-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-2-(3-methoxypyridin-2-yl)ethyl]carbamate
• CAS No: 2150335-14-9
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 6190495
• PubChem ID: 165722201
• Update Time: 2025-06-30

tert-butyl N-[2-hydroxy-2-(3-methoxypyridin-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2150335-14-9
• tert-butyl N-[2-hydroxy-2-(3-methoxypyridin-2-yl)ethyl]carbamate
• EN300-4802379

• Inchi： 1S/C13H20N2O4/c1-13(2,3)19-12(17)15-8-9(16)11-10(18-4)6-5-7-14-11/h5-7,9,16H,8H2,1-4H3,(H,15,17)
• InChI Key： GUJQSZADSBVPIJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C(=CC=CN=1)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.7Ų

Additional information on tert-butyl N-[2-hydroxy-2-(3-methoxypyridin-2-yl)ethyl]carbamate

Comprehensive Analysis of tert-butyl N-[2-hydroxy-2-(3-methoxypyridin-2-yl)ethyl]carbamate (CAS No. 2150335-14-9)

The compound tert-butyl N-[2-hydroxy-2-(3-methoxypyridin-2-yl)ethyl]carbamate (CAS No. 2150335-14-9) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-methoxypyridin-2-yl moiety and a hydroxyethyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like tert-butyl N-[2-hydroxy-2-(3-methoxypyridin-2-yl)ethyl]carbamate has surged, driven by advancements in drug discovery and structure-activity relationship (SAR) studies. The compound's carbamate protection group enhances stability during synthetic processes, while the hydroxyethyl functionality allows for further derivatization. This dual functionality positions it as a versatile building block for small-molecule libraries, a hot topic in combinatorial chemistry and high-throughput screening (HTS) platforms.

The synthesis of CAS No. 2150335-14-9 typically involves a multi-step process starting from 2-bromo-3-methoxypyridine, followed by Grignard reactions and Boc-protection. Its purity (>98% by HPLC) and well-characterized NMR spectra (1H/13C) make it ideal for medicinal chemistry optimization. Notably, its logP value (predicted 1.8-2.2) suggests moderate lipophilicity, a critical parameter for blood-brain barrier (BBB) penetration—a key focus area in neurodegenerative disease research.

From an industrial perspective, tert-butyl carbamate derivatives are gaining traction due to their compatibility with green chemistry principles. The compound's low ecotoxicity profile (OECD 201/202 compliant) aligns with the pharmaceutical industry's shift toward sustainable APIs. Moreover, its crystalline solid form at room temperature simplifies storage and handling, addressing logistical challenges in global supply chains—a frequent concern among procurement specialists.

Emerging applications of 2150335-14-9 include its use as a precursor for allosteric modulators targeting G-protein-coupled receptors (GPCRs). This connects with trending searches on "next-generation drug targets" and "fragment-based drug design." Analytical methods like LC-MS/MS and X-ray crystallography have been employed to validate its molecular interactions, catering to the growing demand for structure-guided drug development methodologies.

Regulatory-wise, tert-butyl N-[2-hydroxy-2-(3-methoxypyridin-2-yl)ethyl]carbamate is not listed under controlled substances, making it accessible for academic research and industrial scale-up. Its patent landscape shows increasing filings since 2020, particularly in oncological and anti-inflammatory applications, reflecting its commercial viability. Storage recommendations (-20°C under argon) ensure long-term stability, a frequent query among laboratory managers optimizing compound inventories.

In conclusion, CAS 2150335-14-9 represents a strategic asset for researchers exploring pyridine-based pharmacophores. Its balanced physicochemical properties and synthetic flexibility respond to contemporary needs in targeted therapy development, while its regulatory status facilitates seamless integration into R&D pipelines worldwide.